methyl 3-carbamoyl-2-(cyclohexanecarboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: methyl 3-carbamoyl-2-(cyclohexanecarbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C17H23N3O4S/c1-24-17(23)20-8-7-11-12(9-20)25-16(13(11)14(18)21)19-15(22)10-5-3-2-4-6-10/h10H,2-9H2,1H3,(H2,18,21)(H,19,22)
• InChI Key: ITCDSRXKOSGICJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3CCCCC3
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the dihydrothieno[2,3-c]pyridine ring suggests that this compound could have interesting electronic properties.

Chemical Reactions Analysis

The carbamoyl and cyclohexanecarboxamido groups in this compound are likely to be reactive, and could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the carbamoyl group could make this compound polar, affecting its solubility in different solvents.

Scientific Research Applications

Vasodilator and Antihypertensive Activities

A study synthesized and tested a series of 4-aryl-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate derivatives for binding affinity to Ca2 channels, coronary vasodilator effect, and antihypertensive activity. The findings indicated potent coronary vasodilator and antihypertensive activities, especially for compounds with a lipophilic 3-alkyl substituent with moderate bulkiness. This series showed promising cardiovascular agent potential, with methyl 4,7-dihydro-3-isobutyl-6-methyl-4-(3-nitrophenyl)thieno[2,3-b]pyridine-5-carboxylate (S-312) being highlighted as a promising cardiovascular agent (Adachi et al., 1988).

Brain-specific Delivery of Radiopharmaceuticals

Radioiodinated phenylamines attached to dihydropyridine carriers were evaluated for brain-specific delivery of radiopharmaceuticals. Compounds like 1-methyl-3-[N-[beta-(4-[125I]iodophenyl)ethyl]carbamoyl]-1,4-dihydropyridine showed good brain uptake and brain-to-blood ratios, demonstrating the potential of dihydropyridine-coupled radiopharmaceuticals to cross the blood-brain barrier and could be useful for measuring cerebral blood perfusion (Tedjamulia et al., 1985).

Anthelmintic Potential

Methyl 5(6)-4-2-pyridyl piperazino carbamoyl benzimidazole-2-carbamate demonstrated high effectiveness against various nematode and cestode infections in different experimental and domestic animals. The compound showed 100% effectiveness against several parasites and had a large therapeutic index, indicating its great anthelmintic potentiality (Katiyar et al., 1984).

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with all chemicals, it should be handled with care, following appropriate safety protocols.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the presence of the dihydrothieno[2,3-c]pyridine ring, it could be of interest in the development of new pharmaceuticals.